Cas no 1172787-48-2 (N-(2-ethoxyphenyl)-2-5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-ylacetamide)

• Product Name: N-(2-ethoxyphenyl)-2-5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-ylacetamide
• CAS No: 1172787-48-2
• MF: C₂₀H₂₇N₅O₃
• MW: 385.460084199905
• CID: 6237322
• PubChem ID: 42285770
• Update Time: 2025-05-23

N-(2-ethoxyphenyl)-2-5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-ylacetamide
• N-(2-ethoxyphenyl)-2-[5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-yl]acetamide
• 1172787-48-2
• VU0641102-1
• N-(2-ethoxyphenyl)-2-[5-methyl-3-(4-methylpiperazine-1-carbonyl)pyrazol-1-yl]acetamide
• F5298-0910
• N-(2-ethoxyphenyl)-2-(5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-yl)acetamide
• AKOS024505624

• Inchi： 1S/C20H27N5O3/c1-4-28-18-8-6-5-7-16(18)21-19(26)14-25-15(2)13-17(22-25)20(27)24-11-9-23(3)10-12-24/h5-8,13H,4,9-12,14H2,1-3H3,(H,21,26)
• InChI Key： PGZARTIKTCZKDU-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)N(CC(NC2C=CC=CC=2OCC)=O)N=1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 385.21138974g/mol
• Monoisotopic Mass: 385.21138974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-ethoxyphenyl)-2-5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-ylacetamide

Research Brief on N-(2-ethoxyphenyl)-2-5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-ylacetamide (CAS: 1172787-48-2)

Recent studies on the compound N-(2-ethoxyphenyl)-2-5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-ylacetamide (CAS: 1172787-48-2) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicine. This molecule, characterized by its unique pyrazole and piperazine moieties, has garnered attention for its promising pharmacological properties, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

One of the key findings from recent research is the compound's ability to modulate kinase activity, specifically inhibiting the phosphorylation of key proteins in signal transduction pathways. In vitro studies have demonstrated its efficacy in reducing cell proliferation in various cancer cell lines, with IC50 values in the low micromolar range. These results suggest its potential as a lead compound for the development of new anticancer therapies.

Further investigations into the pharmacokinetic properties of N-(2-ethoxyphenyl)-2-5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-ylacetamide have revealed favorable absorption and distribution profiles. The compound exhibits good solubility and stability under physiological conditions, making it a viable candidate for oral administration. Additionally, preliminary toxicity studies indicate a manageable safety profile, with no significant adverse effects observed at therapeutic doses.

The synthesis and optimization of this compound have also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, facilitating large-scale production for further preclinical and clinical studies. Structural-activity relationship (SAR) studies have identified key functional groups that contribute to its biological activity, providing insights for the design of more potent derivatives.

In conclusion, N-(2-ethoxyphenyl)-2-5-methyl-3-(4-methylpiperazine-1-carbonyl)-1H-pyrazol-1-ylacetamide represents a promising candidate for therapeutic development. Its unique chemical structure and demonstrated biological activity make it a valuable subject for ongoing research. Future studies should focus on advancing its preclinical development, including detailed mechanistic studies and in vivo efficacy evaluations, to fully realize its therapeutic potential.